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Compound of Interest

Compound Name: Ethyl N-butyl-N-cyanocarbamate

Cat. No.: B063770 Get Quote

Application Notes and Protocols for Ethyl N-
butyl-N-cyanocarbamate
Disclaimer: No specific Safety Data Sheet (SDS) for Ethyl N-butyl-N-cyanocarbamate was

found. The following procedures are based on data for structurally related compounds and

general principles of laboratory safety. Researchers must exercise extreme caution and

conduct a thorough risk assessment before handling this chemical.

Introduction
Ethyl N-butyl-N-cyanocarbamate is a complex organic molecule containing carbamate, nitrile,

and alkyl functionalities. Due to the absence of specific toxicological and safety data, it must be

treated as a potentially hazardous substance. The procedures outlined below are a

conservative guide for its safe handling and disposal in a research and development setting.

Hazard Identification and Summary
Based on analogous compounds, Ethyl N-butyl-N-cyanocarbamate may pose the following

hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[1]

Eye Damage/Irritation: May cause serious eye irritation or damage.
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Respiratory or Skin Sensitization: May cause allergy or asthma symptoms or breathing

difficulties if inhaled.

Organ Toxicity: Potential for damage to organs through prolonged or repeated exposure.

Environmental Hazard: May be very toxic to aquatic life with long-lasting effects.

Quantitative Data of Related Compounds:

Property

3-Iodo-2-
propynyl N-
butylcarba
mate

Ethyl N-(2-
cyanoacetyl
)carbamate

tert-Butyl
carbamate

Ethyl
carbamate

ethyl N-
butylcarba
mate

Molecular

Formula
C8H12INO2 C6H8N2O3 C5H11NO2 C3H7NO2 C7H15NO2

Molecular

Weight
281.09 g/mol 156.14 g/mol 117.15 g/mol 89.09 g/mol 145.20 g/mol

Appearance
Off-white

solid

Pale yellow

solid

Off-white

solid

White

crystals

Colorless to

light yellow

liquid

Melting Point 65 - 67 °C
167 - 169

°C[1]

105 - 109

°C[2]
46 - 50 °C[3] ~ -28 °C[4]

Boiling Point
No data

available

280.35 °C

(estimate)[1]

No data

available

182 - 185

°C[3]

208 - 212

°C[4]

Solubility
Insoluble in

water

Soluble in

DMSO,

Methanol[1]

Insoluble in

water[2]

Very soluble

in water[3]

Almost

insoluble in

water[4]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]
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Skin Protection:

Wear impervious gloves (e.g., nitrile) at all times.

Wear a lab coat and consider additional protective clothing to prevent skin exposure.[5][6]

Respiratory Protection:

Use only in a well-ventilated area, preferably within a certified chemical fume hood.[6]

If there is a risk of generating dust or aerosols, a NIOSH/MSHA approved respirator

should be worn.[5][7]

Experimental Protocols
4.1. General Handling Procedures

Avoid all personal contact, including inhalation of dust or vapors.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Wash hands thoroughly after handling.[6]

Keep containers tightly closed when not in use.[2][6]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[2][6]

4.2. Protocol for Weighing and Dissolving a Solid Sample

Preparation:

Ensure the chemical fume hood is operational.

Don all required PPE.

Designate a specific area within the fume hood for handling the compound.

Gather all necessary equipment (spatula, weighing paper/boat, beaker, stir bar, solvent).
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Weighing:

Place a tared weigh boat on the analytical balance inside the fume hood.

Carefully transfer the desired amount of Ethyl N-butyl-N-cyanocarbamate to the weigh

boat using a clean spatula.

Avoid generating dust.[6]

Record the exact weight.

Dissolving:

Place a beaker containing the appropriate solvent and a stir bar on a stir plate inside the

fume hood.

Carefully add the weighed solid to the solvent.

Start stirring to facilitate dissolution.

If necessary, gently heat the solution using a controlled heating mantle.

Transfer:

Once dissolved, transfer the solution to the reaction vessel using a funnel or pipette.

Rinse the beaker with a small amount of solvent and add the rinsing to the reaction vessel

to ensure a complete transfer.

Cleanup:

Decontaminate the spatula and weigh boat with an appropriate solvent.

Dispose of the contaminated weighing paper and any other disposable materials in the

designated solid chemical waste container.

Wipe down the work area in the fume hood.
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Spill and Emergency Procedures
Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, clean up the spill immediately.[6]

For solid spills, use dry clean-up procedures to avoid generating dust.[6] Sweep or

vacuum the material into a sealed, labeled container for disposal.[6]

Major Spills:

Evacuate the area and alert emergency services.[6]

Prevent the spill from entering drains or waterways.[6]

First Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor.

Skin Contact: Wash the affected area with soap and water.[5] Remove contaminated

clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Disposal Procedures
Dispose of all waste in accordance with local, regional, and national regulations.[8]

Chemical waste generators must properly classify the waste to ensure safe and compliant

disposal.[7]

Do not allow the product to enter drains or the environment.[8]
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Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

Visualizations
Caption: Workflow for the safe handling of potentially hazardous chemicals.

Caption: Decision-making process for laboratory chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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